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Compound of Interest

Compound Name: Lrrk2/nuak1/tyk2-IN-1

Cat. No.: B15140512 Get Quote

Application Notes and Protocols for
Lrrk2/nuak1/tyk2-IN-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
Lrrk2/nuak1/tyk2-IN-1 is a potent small molecule inhibitor targeting three distinct kinases:

Leucine-rich repeat kinase 2 (LRRK2), NUAK family SNF1-like kinase 1 (NUAK1), and Tyrosine

kinase 2 (TYK2).[1] This multi-target inhibitor demonstrates significant activity with IC50 values

below 10 nM for LRRK2 (both wild-type and the G2019S mutant), NUAK1, and TYK2.[1][2][3]

Its ability to modulate these key signaling proteins makes it a valuable research tool for

investigating cellular pathways implicated in a range of pathologies, including

neurodegenerative disorders like Parkinson's disease, cancer, and autoimmune diseases.[1][2]

[3]

These application notes provide detailed protocols for the preparation and storage of

Lrrk2/nuak1/tyk2-IN-1 stock solutions, ensuring the compound's stability and activity for

reproducible experimental outcomes.

Quantitative Data Summary
The following tables summarize the key quantitative information for Lrrk2/nuak1/tyk2-IN-1.
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Table 1: Chemical and Physical Properties

Property Value

Molecular Weight 392.34 g/mol

CAS Number 2629192-96-5

Table 2: Inhibitory Activity

Target IC50

LRRK2 (Wild-Type) < 10 nM

LRRK2 (G2019S Mutant) < 10 nM

NUAK1 < 10 nM

TYK2 < 10 nM

Experimental Protocols
Stock Solution Preparation
Materials:

Lrrk2/nuak1/tyk2-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol:
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Pre-handling: Before opening, bring the vial of Lrrk2/nuak1/tyk2-IN-1 powder to room

temperature for at least 15-20 minutes to prevent condensation of moisture onto the

compound.

Weighing: Accurately weigh the desired amount of the inhibitor powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare a 10 mM stock solution,

weigh out 3.92 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed inhibitor. For a 10 mM stock solution from 3.92 mg of powder, add 1 mL of DMSO. A

more concentrated stock of 40 mg/mL can be prepared by dissolving 2 mg in 50 µL of

DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) and sonication can

aid in dissolution if necessary. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials.[4]

Storage and Stability
Proper storage is crucial for maintaining the biological activity of Lrrk2/nuak1/tyk2-IN-1.

Table 3: Storage Conditions

Form Storage Temperature Shelf Life

Powder -20°C 3 years[4]

In Solvent (e.g., DMSO) -80°C 1 year[4]

In Solvent (e.g., DMSO) -20°C 1 month

In Solvent (for frequent use) 4°C Up to 1 week[4]
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Storage Recommendations:

Long-term Storage: For long-term storage, the stock solution in DMSO should be stored at

-80°C.[4]

Short-term Storage: For frequent use, an aliquot of the stock solution can be stored at 4°C

for up to one week.[4]

Protection from Light: Store both the powder and the stock solution protected from light.

Avoid Freeze-Thaw Cycles: Aliquoting the stock solution is critical to minimize the number of

freeze-thaw cycles.[4]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathways of LRRK2, NUAK1, and TYK2, and a

general experimental workflow for using Lrrk2/nuak1/tyk2-IN-1.
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Caption: LRRK2 Signaling Pathway.
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Caption: NUAK1 Signaling Pathway.
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Caption: TYK2 (JAK/STAT) Signaling Pathway.
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Experimental Workflow
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Caption: General Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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